N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-((4-fluorophenyl)thio)propanamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-(4-fluorophenyl)sulfanylpropanamide;hydrochloride
• InChI: InChI=1S/C24H22FN3OS3.ClH/c1-28-12-10-17-20(14-28)32-24(22(17)23-26-18-4-2-3-5-19(18)31-23)27-21(29)11-13-30-16-8-6-15(25)7-9-16;/h2-9H,10-14H2,1H3,(H,27,29);1H
• InChI Key: GICDQBLXTFTVGA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CCSC5=CC=C(C=C5)F.Cl
• Molecular Formula: C24H23ClFN3OS3
• Molecular Weight: 520.1 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-((4-fluorophenyl)thio)propanamide hydrochloride is a useful research compound. Its molecular formula is C24H23ClFN3OS3 and its molecular weight is 520.1. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds involves complex reactions that yield products with potential applications in various scientific fields. For instance, the preparation of derivatives through reactions involving benzo[d]thiazol-2-amine and other compounds demonstrates the chemical versatility and potential for generating a diverse array of molecular structures for further study and application in medicinal chemistry and material science (Manolov et al., 2021).

Application in Creating Diverse Compound Libraries

The use of key intermediate compounds in alkylation and ring closure reactions to generate structurally diverse libraries highlights the compound's role in expanding the scope of chemical synthesis for developing new materials and drugs. This approach can lead to the discovery of compounds with novel properties and applications in various scientific and technological areas (Roman, 2013).

Development of Fluorescent Probes

The compound's framework has been utilized in the design of fluorescent probes for selective discrimination, indicating its potential in analytical chemistry, particularly in environmental and biological sciences. This application underscores the importance of the compound in developing tools for sensitive and selective detection of specific analytes in complex samples (Wang et al., 2012).

Antimicrobial Activity

Research into similar structures has revealed antimicrobial properties, suggesting potential applications in the development of new antibiotics or antifungal agents. This aspect is particularly relevant in the context of increasing resistance to existing antimicrobial agents and the need for new therapeutic options (Sathe et al., 2011).

Contributions to Medicinal Chemistry

The structural motif of the compound has been explored for its role in the synthesis of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, highlighting its significance in the development of cancer therapeutics. These findings reflect the compound's contribution to the ongoing search for effective cancer treatments (Stec et al., 2011).